3-Oxotirucalla-7,24-dien-21-oic acid
3-Oxotirucalla-7,24-dien-21-oic acid
Brand Name:
Vulcanchem
CAS No.:
82464-35-5
VCID:
VC0147343
InChI:
InChI=1S/C30H46O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,11,20-22,24H,8,10,12-18H2,1-7H3,(H,32,33)/t20-,21-,22-,24-,28+,29-,30+/m0/s1
SMILES:
CC(=CCCC(C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C
Molecular Formula:
C30H46O3
Molecular Weight:
454.7 g/mol
3-Oxotirucalla-7,24-dien-21-oic acid
CAS No.: 82464-35-5
Reference Standards
VCID: VC0147343
Molecular Formula: C30H46O3
Molecular Weight: 454.7 g/mol
| CAS No. | 82464-35-5 |
|---|---|
| Product Name | 3-Oxotirucalla-7,24-dien-21-oic acid |
| Molecular Formula | C30H46O3 |
| Molecular Weight | 454.7 g/mol |
| IUPAC Name | (2S)-6-methyl-2-[(5R,9R,10R,13S,14S,17S)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C30H46O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,11,20-22,24H,8,10,12-18H2,1-7H3,(H,32,33)/t20-,21-,22-,24-,28+,29-,30+/m0/s1 |
| Standard InChIKey | PYHNHGARAGBCRY-ZYHXIRFQSA-N |
| Isomeric SMILES | CC(=CCC[C@@H]([C@@H]1CC[C@]2([C@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C |
| SMILES | CC(=CCCC(C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C |
| Canonical SMILES | CC(=CCCC(C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C |
| Appearance | Powder |
| PubChem Compound | 158100 |
| Last Modified | Nov 11 2021 |
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